Cas no 5176-21-6 (1-Azabicyclo[2.2.2]octane-3-carboxaldehyde)

1-Azabicyclo[2.2.2]octane-3-carboxaldehyde structure
5176-21-6 structure
Product Name:1-Azabicyclo[2.2.2]octane-3-carboxaldehyde
CAS No:5176-21-6
MF:C8H13NO
MW:139.194922208786
CID:336268
PubChem ID:10997109
Update Time:2025-04-19

1-Azabicyclo[2.2.2]octane-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[2.2.2]octane-3-carboxaldehyde
    • 1-azabicyclo[2.2.2]octane-3-carbaldehyde
    • quinuclidine-3-carbaldehyde
    • 3-formylquinuclidine
    • AKOS005287361
    • 3-formyl quinuclidine
    • (+/-) 3-Formyl-1-azabicyclo[2.2.2]octane
    • HMLQKWGSQOBMRL-UHFFFAOYSA-N
    • SCHEMBL189441
    • 5176-21-6
    • DTXSID00451154
    • Inchi: 1S/C8H13NO/c10-6-8-5-9-3-1-7(8)2-4-9/h6-8H,1-5H2
    • InChI Key: HMLQKWGSQOBMRL-UHFFFAOYSA-N
    • SMILES: O=CC1CN2CCC1CC2

Computed Properties

  • Exact Mass: 139.10000
  • Monoisotopic Mass: 139.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 0.46500

1-Azabicyclo[2.2.2]octane-3-carboxaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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